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Compound of Interest

Compound Name: Aluminum chloride oxide

Cat. No.: B078503

In-Depth Technical Guide to Aluminum Chloride
Oxide

This technical guide provides a comprehensive overview of Aluminum Chloride Oxide, also
known as aluminum oxychloride or basic aluminum chloride. It is intended for researchers,
scientists, and professionals in drug development and other relevant scientific fields. This
document details the compound's identification, safety data, and experimental protocols for its
synthesis.

Compound Identification

Aluminum chloride oxide is an inorganic compound that exists as a complex mixture of
polyaluminum hydroxychlorides. It is widely used in various industrial applications, particularly
as a flocculant in water purification, as a component in antiperspirants, and as a catalyst in
organic synthesis.
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Identifier Value

Source(s)

Chemical Name Aluminum Chloride Oxide

[1](21[3]

Aluminium chloride oxide,
Synonyms Aluminum oxychloride, Basic

aluminum chloride

[4]

CAS Number 13596-11-7 [11[2][3][4]
Molecular Formula AICIO [1][2]
Molecular Weight 78.43 g/mol [2]

Safety and Toxicological Data

The following tables summarize the key safety and toxicological information for aluminum

chloride oxide. It is crucial to handle this compound in a well-ventilated area and use

appropriate personal protective equipment.[1]

Hazard Identification and Precautionary Measures
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o Precautionary
Hazard Description Source(s)
Statements
Wear protective
gloves/protective
- Causes severe skin clothing/eye
in
) o burns and eye protection/face [11[5]
Corrosion/Irritation _ _
damage.[5] protection. Wash skin
thoroughly after
handling.[1][5]
) Wear tightly fitting
o Causes serious eye )
Eye Damage/Irritation safety goggles with [1][5]
damage.[5] ) i
side-shields.[1]
Avoid breathing
] dust/fume/gas/mist/va
_ o May cause respiratory
Respiratory Irritation T pors/spray. Use only [1][5]
irritation.[5] )
outdoors or in a well-
ventilated area.[1][5]
) ) Keep away from
. Reacts violently with ) )
Reactivity incompatible
water.
materials.
Test Result Species Source(s)
LD50 (unreported
4320 mg/kg Rat [6]
route)
LD50 (unreported
5200 mg/kg Mouse [6]
route)
LD50 (unreported ) ]
5430 mg/kg Guinea Pig [6]
route)
First Aid Measures
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Exposure Route First Aid Procedure Source(s)

Move the victim into fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and consult
Inhalation a doctor immediately. Do not [1]

use mouth-to-mouth

resuscitation if the victim

ingested or inhaled the

chemical.

Take off immediately all
i contaminated clothing. Rinse
Skin Contact o
skin with water/shower. Call a

physician immediately.

Rinse out with plenty of water.
Immediately call an

Eye Contact ]
ophthalmologist. Remove

contact lenses.

Make victim drink water (two
) glasses at most), avoid
Ingestion . i i
vomiting (risk of perforation).

Call a physician immediately.

Experimental Protocols: Synthesis of Polyaluminum
Chloride (PAC)

Polyaluminum chloride (PAC) is a common form of aluminum chloride oxide. The following
are detailed experimental protocols for its synthesis from different starting materials.

Synthesis from Waste Aluminum Foil

This protocol details the synthesis of PAC from waste aluminum foil.[7]

Materials:
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Granular aluminum foil waste

Deionized (DI) water

Hydrochloric acid (HCI), 35%

Sodium hydroxide (NaOH), 1 M solution

Procedure:

Wash 10 g of granular aluminum foil waste with hot DI water to remove impurities and dust.
e Dry the washed aluminum foil at 60 + 10 °C.

e Hydrolyze the dried aluminum foil with 100 mL of preheated HCI solution (35% at 65 £ 5 °C)
under continuous stirring. The reaction is: 2Al + 6HCI + 12H20 - 2AICls:6H20 + 3H-.

 Increase the reaction temperature of the resulting aluminum chloride solutionto 75 £ 5 °C
with vigorous stirring (500 rpm) for 20 minutes.

e Add 1 M NaOH solution dropwise to the aluminum chloride solution under continuous stirring
until a pH value of 9 £ 0.5 is reached. This corresponds to an OH/AI molar ratio of 2.

o A white gel of polyaluminum chloride (PAC) will form.

e Age the PAC gel for 24 hours.

o Separate the PAC gel by centrifugation.

e Wash the separated gel several times with DI water.

e Dry the washed PAC at 85 £ 5 °C in an air oven for 12 hours.

 Store the final dried PAC powder in a closed-cap glass bottle.

Synthesis from Aluminum Hydroxide

This protocol outlines the synthesis of PAC using aluminum hydroxide powder.[8]
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Materials:

e Aluminum hydroxide powder (=98% purity)

e Hydrochloric acid (HCI)

e Calcium aluminate [Ca(AlO2)2] solution (5-15%)
Procedure:

Gradually add aluminum hydroxide powder to a hydrochloric acid solution in a corrosion-
resistant reactor. The molar ratio of Al(OH)s to HCI should be controlled at approximately
1:2.3-2.7.

Heat the mixture to 80-110 °C using steam or external heating while stirring continuously for
3-5 hours to form basic aluminum chloride.

Cool the mixture to 50-70 °C.

To adjust the product's basicity, add a 5-15% calcium aluminate solution. The final basicity is
typically controlled between 40—-90%.

Continue the reaction for an additional 2—3 hours at 80-100 °C.

The resulting mixture can then be aged, polymerized, and concentrated or dried to produce
the final liquid or powder PAC product.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the general workflow for the synthesis of polyaluminum
chloride and the logical relationship of its applications.

Synthesis of Polyaluminum Chloride

Hydrolysis & Polymerization
(Base Addition, e.g., NaOH) Aging

Raw Material Reaction with Acid Separation .
(e.g., Aluminum Foil, Aluminum Hydroxide) |~ (e.g., HC) > (Centrifugation/Filtration) H Drying H Polyaluminum Chloride (PAC)
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Caption: General experimental workflow for the synthesis of polyaluminum chloride.

Applications of Aluminum Chloride Oxide

Polyaluminum Chloride (PAC)
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\ \
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Caption: Logical relationships of aluminum chloride oxide applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CAS number and safety data for aluminum chloride
oxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078503#cas-number-and-safety-data-for-aluminum-
chloride-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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